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Compound of Interest

Compound Name: JNJ-47965567

Cat. No.: B15586329

Get Quote

JNJ-47965567 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the off-target effects and selectivity profile of JNJ-
47965567, a potent P2X7 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is the primary molecular target of JNJ-47965567?

JNJ-47965567 is a potent and selective antagonist of the P2X7 receptor, an ATP-gated ion

channel.[1][2][3] It is a centrally permeable compound, making it a suitable tool for investigating

the role of central P2X7 in rodent models of CNS pathophysiology.[2][4]

Q2: How potent and selective is JNJ-47965567 for its primary target?

JNJ-47965567 demonstrates high affinity for both human and rat P2X7 receptors.[1][4] Its

selectivity was confirmed against a broad panel of other receptors, ion channels, and

transporters, where it was found to be highly selective for the P2X7 receptor.[1][3][5]
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Q3: What are the known off-target interactions of JNJ-47965567?

The compound is considered "clean" at a concentration of 1 μM.[1] However, at a higher

concentration of 10 μM, significant off-target effects (>50% inhibition) were observed at two

specific sites:

Human Serotonin Transporter (SERT): 82% effect

Human Melatonin 1 Receptor (MT1): 65% effect[1]

Researchers should consider these potential off-target activities when using concentrations of

JNJ-47965567 approaching 10 μM in their experiments.

Q4: How was the selectivity of JNJ-47965567 determined?

The selectivity was assessed using a standard panel of receptors, ion channels, and

transporters (CEREP).[1] This type of broad screening is a standard industry practice to identify

potential off-target interactions early in the drug discovery process. It typically involves

radioligand binding assays for a wide array of molecular targets.

Troubleshooting Guide
Issue: I am observing an unexpected phenotype in my in vitro or in vivo model that doesn't

align with P2X7 antagonism. Could this be an off-target effect?

Troubleshooting Steps:

Review Compound Concentration: The most likely cause of off-target effects is high

compound concentration. The primary off-target activity of JNJ-47965567 was observed at

10 μM.[1]

Action: Verify the final concentration of JNJ-47965567 in your experiment. If it is at or near

10 μM, consider performing a dose-response curve to see if the unexpected phenotype

diminishes at lower concentrations that are still effective for P2X7 antagonism (e.g., high

nanomolar to low micromolar range).

Consider Serotonergic or Melatonergic Systems: The known off-targets are the serotonin

transporter and the melatonin 1 receptor.[1]
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Action: Evaluate if your experimental system (cell line, tissue, or animal model) has a

functional serotonergic or melatonergic system. An unexpected phenotype could be

related to modulation of serotonin reuptake or melatonin signaling. You may need to use

specific antagonists for these off-targets to confirm this hypothesis.

Consult the Selectivity Data: Refer to the quantitative data in Table 2. The effect on the

serotonin transporter was more pronounced (82%) than on the melatonin receptor (65%).[1]

Action: Prioritize investigating a potential serotonergic effect. For example, in behavioral

studies, consider if the observed phenotype could be linked to altered serotonin levels.

Data Presentation
Table 1: Potency and Binding Affinity of JNJ-47965567 at P2X7 Receptors

Species/Syste
m

Assay Type Value Type
Value (Mean ±
SEM)

Reference

Human
Radioligand

Binding
pKi 7.9 ± 0.07 [1]

Human Functional Assay pIC₅₀ 8.3 [3][5]

Rat
Radioligand

Binding
pKi 8.7 ± 0.07 [1]

Rat Functional Assay pIC₅₀ 7.2 [3][5]

Mouse Functional Assay pIC₅₀ 7.5 [3][5]

Human Blood IL-1β Release pIC₅₀ 6.7 ± 0.07 [1][4]

Human

Monocytes
IL-1β Release pIC₅₀ 7.5 ± 0.07 [1][4]

Rat Microglia IL-1β Release pIC₅₀ 7.1 ± 0.1 [1][4]

Table 2: Off-Target Selectivity Profile of JNJ-47965567
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Target
Test Concentration
(μM)

Effect (%
Inhibition/Stimulati
on)

Reference

Broad Panel (various

targets)
1 No significant effect [1]

Human Serotonin

Transporter
10 82% [1]

Human Melatonin 1

Receptor
10 65% [1]

Experimental Protocols
Protocol 1: Radioligand Binding Assay for P2X7 Affinity (pKi) Determination

This is a generalized protocol based on standard industry practices for determining binding

affinity.

Preparation of Membranes: Membranes are prepared from cell lines recombinantly

expressing the human or rat P2X7 receptor (e.g., 1321N1 cells).[4]

Radioligand: A suitable radiolabeled P2X7 antagonist, such as [³H]-A-804598, is used.[1]

Assay:

Membranes are incubated with a fixed concentration of the radioligand.

Increasing concentrations of the test compound (JNJ-47965567) are added to

competitively displace the radioligand.

Non-specific binding is determined in the presence of a high concentration of a non-

labeled P2X7 antagonist.

Detection: After incubation, the membranes are filtered and washed to separate bound from

free radioligand. The radioactivity retained on the filters is measured using a scintillation

counter.
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Data Analysis: The data are fitted to a one-site competition binding model using non-linear

regression to calculate the IC₅₀ value. The Ki value is then calculated from the IC₅₀ using the

Cheng-Prusoff equation. The pKi is the negative logarithm of the Ki.

Protocol 2: IL-1β Release Assay for Functional Potency (pIC₅₀)

This protocol outlines the measurement of functional P2X7 antagonism in native systems like

human monocytes or rat microglia.[1][2][4]

Cell Preparation: Isolate human peripheral blood mononuclear cells (PBMCs) and enrich for

monocytes, or culture primary rat microglia.

Priming: Prime the cells with lipopolysaccharide (LPS) to induce the expression of pro-IL-1β.

Inhibition: Pre-incubate the primed cells with various concentrations of JNJ-47965567 for a

defined period.

Activation: Stimulate the cells with a P2X7 agonist, such as Benzoyl-ATP (Bz-ATP), to

activate the NLRP3 inflammasome and induce the cleavage and release of mature IL-1β.

Quantification: Collect the cell supernatant and measure the concentration of IL-1β using a

specific ELISA kit.

Data Analysis: Plot the IL-1β concentration against the logarithm of the JNJ-47965567
concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

The pIC₅₀ is the negative logarithm of the IC₅₀.
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JNJ-47965567 Selectivity
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Caption: Selectivity profile of JNJ-47965567.
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Workflow for Assessing Off-Target Effects
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Caption: Troubleshooting workflow for unexpected experimental results.
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P2X7 Signaling & Point of Intervention
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Caption: Simplified P2X7 signaling pathway and JNJ-47965567 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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